Cas no 1353988-87-0 ([1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester)

• Product Name: [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester
• CAS No: 1353988-87-0
• MF: C₁₅H₃₁N₃O₂
• MW: 285.425544023514
• CID: 2160146
• Update Time: 2025-07-22

[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester
• tert-Butyl ((1-(2-aminoethyl)piperidin-3-yl)methyl)(ethyl)carbamate
• AM95010
• [1-(2-aminoethyl)piperidin-3-ylmethyl]ethylcarbamic acid tert-butyl ester

• Inchi： 1S/C15H31N3O2/c1-5-18(14(19)20-15(2,3)4)12-13-7-6-9-17(11-13)10-8-16/h13H,5-12,16H2,1-4H3
• InChI Key： JIPNMEKCUCIOFP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC)CC1CN(CCN)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 302
• Topological Polar Surface Area: 58.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester

Comprehensive Overview of [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1353988-87-0)

The compound [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1353988-87-0) is a specialized organic intermediate with significant applications in pharmaceutical research and medicinal chemistry. Its unique structure, featuring a piperidine core and a tert-butyl ester group, makes it a valuable building block for the synthesis of bioactive molecules. Researchers and industry professionals frequently seek this compound for its role in drug discovery and peptide modification, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the interest in small-molecule modulators and proteolysis-targeting chimeras (PROTACs) has surged, driving the need for versatile intermediates like [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester. Its amino-ethyl and carbamate functionalities enable selective conjugation and structure-activity relationship (SAR) studies, which are critical for optimizing drug efficacy and safety profiles. This compound’s relevance is further highlighted by its potential use in CNS-targeted therapeutics, a hot topic in neuroscience research.

From a synthetic perspective, the tert-butyl ester group in this compound offers acid-labile protection, a feature widely exploited in solid-phase peptide synthesis (SPPS). This aligns with the increasing adoption of high-throughput screening and combinatorial chemistry in modern labs. Additionally, the piperidine scaffold is a recurring motif in GPCR ligands and kinase inhibitors, making this intermediate a sought-after reagent for fragment-based drug design.

The compound’s CAS No. 1353988-87-0 is often queried in databases alongside terms like "piperidine derivatives", "carbamate protecting groups", and "amine-functionalized intermediates". These keywords reflect its utility in bioconjugation and prodrug development, areas gaining traction due to advancements in ADC (antibody-drug conjugate) technology. Furthermore, its stability under physiological conditions makes it suitable for in vitro and in vivo studies, addressing the need for translational research tools.

Quality control and regulatory compliance are paramount for intermediates like [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester. Reputable suppliers ensure HPLC/GC purity verification and provide detailed analytical data, catering to the stringent requirements of FDA submissions and GMP manufacturing. This emphasis on quality aligns with the broader industry shift toward sustainable chemistry and green synthesis practices.

In summary, [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1353988-87-0) exemplifies the intersection of innovative chemistry and therapeutic development. Its multifaceted applications—from peptide engineering to neurological drug candidates—position it as a critical asset in the evolving landscape of life sciences and personalized medicine.